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N-Acetyl Guanosine in supramolecular hydrogel
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Compound Focus: N-Acetyl Guanosine

CAS No.: 21967-06-6

Cat. No.: S9001358

Application Notes: TAcG in Hydrogel Formation

The primary application of TAcG is to mix with unmodified guanosine (G) to tailor the properties of the

resulting supramolecular hydrogel. The key findings from the literature are summarized below [1] [2].

Application Goal Formulation Strategy Key Outcomes and Properties

| Tailoring Hydrogel Properties | Mixing a gelator (Guanosine, G) with a nongelator (TAcG) in aqueous
potassium chloride (KCl) solution [1] [2]. | - Enhanced Stability: Forms very stable hydrogels with long
lifetime stability [1] [2].

« Thermomechanical Control: Improved thermo-mechanical behavior [1] [2].
e Morphological Changes: Reduced driving force toward crystallization; leads to a simultaneous
decrease in fiber length and an increase in fiber width with higher TAcG content [1] [2]. |

Experimental Protocol: Forming G/ITAcG Hybrid
Hydrogels
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Below is a detailed methodology for creating stable hydrogels based on the mixture of guanosine and TAcG,

as described in the literature [1] [2].

eat with stirring
until clear

ool to room
temperature
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Materials

Gelator: Guanosine (G)

Modifier: 2',3',5'-tri-O-acetylguanosine (TAcG)
Gelation Agent: Potassium chloride (KCI)
Solvent: Deionized water

Procedure

¢ Solution Preparation: Prepare an aqueous solution of potassium chloride (KCI) at the desired
molarity. The specific concentration used in the studies was not detailed in the abstracts, but KCl is
essential for G-quartet formation [1] [2].

e Weighing: Weigh out the appropriate masses of guanosine (G) and TAcG. The properties of the final
gel can be tuned by varying the ratio of G to TAcG.

¢ Mixing and Dissolution: Add the mixture of G and TAcG to the KCI solution.

¢ Heating: Heat the suspension with stirring. The heat helps to dissolve the solid components fully into
the solution.

¢ Gelation: Allow the resulting clear solution to cool to room temperature. A stable, supramolecular
hydrogel will form upon cooling.

Characterization Techniques

The properties of the G/TAcG hydrogels were elucidated using a variety of characterization methods [1]. You

can employ these techniques to validate your hydrogel's structure and properties.

Characterization Method Application in Analysis

Rheology Characterize the mechanical strength, stability, and viscoelastic
behavior of the hydrogel [1].

Small-Angle Neutron Probe the internal structure and morphology of the fibrous network in
Scattering (SANS) the gel [1].

Differential Scanning Investigate the thermal behavior and phase transitions of the
Calorimetry (DSC) hydrogel system [1].
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Characterization Method Application in Analysis
Atomic Force Microscopy Image the surface topology and nanostructure of the gel fibers,
(AFM) confirming changes in fiber dimensions [1].

Interpretation and Mechanism

The incorporation of TAcG, which is more hydrophobic than guanosine, modifies the self-assembly process
[1] [2]. It reduces the system's tendency to form large crystals, leading to a more stable fibrous network with

altered nanoscale architecture (shorter but wider fibers). This makes the hydrogel's mechanical and thermal

properties highly tunable.

Context with Other Guanosine Hydrogel Systems

It is useful to note that guanosine-based hydrogels are a vibrant field of research. Other common strategies to

form and stabilize these hydrogels include:

e Borate Esters: Using boric acid or phenylboronic acid derivatives to form dynamic covalent bonds
with the guanosine ribose ring, greatly improving long-term stability and enabling 3D printing [3] [4].

e Cation Cross-linking: Using ions like K+ to stabilize the core G-quartet structure, which is a
fundamental step in most guanosine gelation processes [3] [5].

I hope this detailed protocol and application note for a related acetylated guanosine derivative provides a

solid foundation for your work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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